3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzylpiperidin-1-yl)-1-(4-ethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H28N2O3/c1-2-29-21-10-8-20(9-11-21)26-23(27)17-22(24(26)28)25-14-12-19(13-15-25)16-18-6-4-3-5-7-18/h3-11,19,22H,2,12-17H2,1H3
• InChI Key: ZGDQIDPOCBAYJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP has been extensively studied for its potential use as a stimulant and has been found to have a similar chemical structure to amphetamines.

Mechanism of Action

3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels of dopamine and norepinephrine in the synaptic cleft. These effects lead to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione has been found to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been found to increase the release of serotonin in the brain, which can lead to feelings of euphoria and increased sociability.

Advantages and Limitations for Lab Experiments

3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione has several advantages for use in lab experiments, including its ability to stimulate the central nervous system and its similarity to amphetamines. However, it also has several limitations, including its potential for abuse and its potential to cause adverse effects on the cardiovascular system.

Future Directions

There are several future directions for research on 3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione, including its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and its potential as a tool for studying the effects of stimulants on the brain. Additionally, further research is needed to better understand the long-term effects of 3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione use and its potential for abuse.

Synthesis Methods

3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione can be synthesized through a multi-step process that involves the reaction of 4-benzylpiperidine with 4-ethoxybenzaldehyde in the presence of a reducing agent. The resulting product is then treated with 2,5-dimethoxytetrahydrofuran to produce 3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione.

Scientific Research Applications

3-(4-benzyl-1-piperidinyl)-1-(4-ethoxyphenyl)-2,5-pyrrolidinedione has been studied extensively for its potential use as a stimulant and has been found to have a similar chemical structure to amphetamines. It has been used in scientific research to study the effects of stimulants on the central nervous system, including its effects on neurotransmitter release and reuptake.